Cas no 27484-68-0 (Benzothiazole,2-fluoro-4-methyl-)

• Product Name: Benzothiazole,2-fluoro-4-methyl-
• CAS No: 27484-68-0
• MF: C₈H₆FNS
• MW: 167.203343868256
• CID: 251232
• Update Time: 2024-01-26

Benzothiazole,2-fluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-fluoro-4-methyl-
• Benzothiazole, 2-fluoro-4-methyl- (8CI)
• Benzothiazole, 2-fluoro-4-methyl-

• Inchi： 1S/C8H6FNS/c1-5-3-2-4-6-7(5)10-8(9)11-6/h2-4H,1H3
• InChI Key： TUSDHWOKGJHTKS-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(C)=C2N=C1F

Computed Properties

• Exact Mass: 167.02058
• Monoisotopic Mass: 167.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• PSA: 12.89